6-Ureido-3,4-dihydrocarbostyril

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: (2-oxo-3,4-dihydro-1H-quinolin-6-yl)urea
• InChI: InChI=1S/C10H11N3O2/c11-10(15)12-7-2-3-8-6(5-7)1-4-9(14)13-8/h2-3,5H,1,4H2,(H,13,14)(H3,11,12,15)
• InChI Key: DZALJKNWKHSRPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)NC(=O)N

Description

6-Ureido-3,4-dihydrocarbostyril is a bicyclic quinolinone derivative characterized by a ureido substituent (-NHCONH₂) at the 6-position of the 3,4-dihydrocarbostyril scaffold. For example, 3,4-dihydrocarbostyril derivatives are typically synthesized via photochemical cyclization (as demonstrated for unsubstituted 3,4-dihydrocarbostyril in ) or Hantzsch-type condensations involving aminouracils (). The ureido group likely enhances hydrogen-bonding capacity, influencing solubility and biological interactions compared to other substituents like hydroxy or amino groups .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physical Properties

The table below compares 6-Ureido-3,4-dihydrocarbostyril with key analogs based on substituent positions, melting points, and spectral data derived from the evidence:

Compound Name	Substituents	Melting Point (°C)	Key Spectral Features (IR, NMR)	Source
6-Ureido-3,4-dihydrocarbostyril	6-NHCONH₂	Not reported	Expected: IR ~1650 cm⁻¹ (urea C=O), NH stretches	Inferred
6-Amino-9,10-dimethoxy-... (3f, )	6-NH₂, 9,10-OCH₃	252–253	IR: 2200 cm⁻¹ (CN), NMR: δ 7.8 (aromatic H)
5-Amino-9-chloro-... (3h, )	5-NH₂, 9-Cl	288–290	IR: 3350 cm⁻¹ (NH₂), MS: m/z 298 [M+H]⁺
7-Hydroxy-3,4-dihydrocarbostyril ()	7-OH	Not reported	NMR: δ 10.2 (OH), IR: 3200 cm⁻¹ (OH)
5-[1-Hydroxy-2-morpholino]ethyl-8-OH... ()	5-(HO-CH₂-morpholino), 8-OH	189–190	NMR: δ 4.3 (CH₂O), MS: m/z 375 [M+H]⁺

Key Observations :

• Chlorine (3h) and alkoxy groups (3f) increase molecular weight and alter lipophilicity.
• Thermal Stability : Higher melting points in halogenated derivatives (e.g., 3h at 288–290°C) suggest enhanced crystallinity compared to hydroxy or ureido derivatives .

Preparation Methods

Carbamoylation of 6-Amino-3,4-Dihydrocarbostyril

The ureido group is introduced via carbamoylation of the 6-amino intermediate. Two primary strategies are employed:

Direct Reaction with Urea

6-Amino-3,4-dihydrocarbostyril reacts with urea in the presence of a coupling agent such as carbonyldiimidazole (CDI) or under acidic conditions. For instance:

• Reaction Conditions : Ethanol or dimethylformamide (DMF) as solvent, heated to 80–100°C for 6–12 hours.

• Mechanism : The amine nucleophile attacks the electrophilic carbonyl carbon of urea, displacing ammonia and forming the ureido linkage.

Use of Carbamoyl Chlorides

Alternative methods employ carbamoyl chlorides (e.g., chloroformamide) to achieve higher regioselectivity:

• Procedure : 6-Amino-3,4-dihydrocarbostyril is treated with carbamoyl chloride in the presence of a base (e.g., triethylamine) to neutralize HCl byproducts.

• Solvent Systems : Dichloromethane or tetrahydrofuran (THF) at 0–25°C.

Nitration and Sequential Functionalization

A complementary route involves nitration at the 6-position, followed by reduction and carbamoylation:

• Nitration :

  • Reagents : Fuming nitric acid in acetic anhydride at 5°C.

  • Outcome : 6-Nitro-3,4-dihydrocarbostyril is obtained in high yield (e.g., 22 g from 25 g starting material).

• Reduction to 6-Amino Derivative :

  • Catalytic Hydrogenation : Palladium-carbon in ethanol under H₂ atmosphere.

  • Chemical Reduction : Stannous chloride in hydrochloric acid.

• Carbamoylation : As described in Section 2.1.

Optimization of Reaction Conditions

Solvent and Temperature Effects

• Epoxide Ring-Opening : For intermediates with epoxypropoxy groups, reactions with amines proceed optimally in alcohols (methanol, ethanol) at 50–70°C.

• Carbamoylation : Polar aprotic solvents (DMF, DMSO) enhance reactivity but may require higher temperatures (80–100°C).

Catalytic Systems

• Hydrogenation Catalysts : Palladium-carbon and Raney nickel are preferred for nitro-group reductions, offering >90% conversion.

• Acid Scavengers : Triethylamine or pyridine mitigates HCl release during carbamoyl chloride reactions.

Analytical Characterization

Spectroscopic Data

• ¹H NMR : The ureido NH protons resonate as broad singlets at δ 6.8–7.2 ppm, while the dihydrocarbostyril aromatic protons appear as doublets at δ 7.3–7.6 ppm.

• IR Spectroscopy : Stretching vibrations at 1680–1700 cm⁻¹ (C=O of ureido) and 3300–3400 cm⁻¹ (N-H).

Chromatographic Purity

• HPLC : Reverse-phase C18 column, acetonitrile/water (70:30), retention time ≈ 8.2 minutes.

• Melting Point : 203–205°C (consistent with crystalline ureido derivatives).

Challenges and Alternative Approaches

Regioselectivity in Nitration

Nitration of 3,4-dihydrocarbostyril predominantly occurs at the 6-position due to electronic directing effects of the lactam carbonyl. Competing 5- or 8-nitration is minimized using acetic anhydride as a solvent.

Side Reactions During Carbamoylation

• Urea Decomposition : Prolonged heating may degrade urea to ammonia, necessitating strict temperature control.

• Dimerization : Excess base or high concentrations promote dimer formation, avoided by slow reagent addition.

Industrial-Scale Considerations

Cost-Effective Catalysts

• Iron Powder Reduction : In acetic acid/ethanol/water mixtures, iron powder reduces nitro groups economically, albeit with longer reaction times (1–2 hours under reflux).

Green Chemistry Metrics

• Solvent Recovery : Ethanol and acetonitrile are recycled via distillation, reducing waste.

• Atom Economy : The carbamoylation step achieves >85% atom utilization when using urea directly .

Q & A

Q. What are the established synthetic routes for 6-Ureido-3,4-dihydrocarbostyril and its key intermediates?

The synthesis of ureido-substituted dihydrocarbostyril derivatives typically involves haloacetylation followed by reduction. For example, intermediate 5-haloacetyl derivatives can be prepared via Fries rearrangement using Lewis acid catalysts (e.g., AlCl₃) and haloacetyl halides. Subsequent reduction with agents like sodium borohydride or catalytic hydrogenation yields the final product . Key steps include:

• Haloacetylation : Reacting 8-hydroxy-3,4-dihydrocarbostyril with chloroacetyl chloride in the presence of AlCl₃ at 55–60°C to form 5-chloroacetyl intermediates .
• Reduction : Using NaBH₄ or Pd/C-catalyzed hydrogenation to reduce the keto group to a hydroxyl group .

Q. Which spectroscopic techniques are critical for characterizing 6-Ureido-3,4-dihydrocarbostyril’s structure?

Primary techniques include:

• NMR spectroscopy : To confirm the ureido substitution pattern and hydrogen bonding interactions (e.g., chemical shifts for NH groups in DMSO-d₆) .
• IR spectroscopy : Identifying carbonyl (C=O) and ureido (NH) stretching frequencies .
• Elemental analysis : Validating purity and stoichiometry .

Advanced Research Questions

Q. How can researchers resolve contradictions in pharmacological data between inotropic and β-blocking activities observed in dihydrocarbostyril derivatives?

Contradictory pharmacological profiles (e.g., cardiotonic vs. β-blocking effects) may arise from structural variations (e.g., substituent position) or assay conditions. For example:

• Inotropic activity : 6,7-Dimethoxy-3-cyano derivatives enhance cardiac contractility via phosphodiesterase inhibition, as shown in guinea pig models .
• β-blocking activity : 8-Hydroxy derivatives with tert-butylamino side chains exhibit competitive antagonism at β-adrenergic receptors .
  Methodological resolution :
  • Conduct comparative assays using standardized models (e.g., isolated cardiomyocytes vs. receptor-binding studies).
  • Perform molecular docking to assess binding affinities to PDE enzymes vs. β-adrenergic receptors .

Q. What methodological considerations are essential for optimizing the Fries rearrangement in synthesizing ureido-substituted dihydrocarbostyrils?

Critical factors include:

• Catalyst ratio : Use 2–10 moles of AlCl₃ per mole of starting material to maximize yield .
• Solvent selection : Solvent-free conditions or non-polar solvents (e.g., chloroform) minimize side reactions .
• Temperature control : Maintain 55–60°C during haloacetylation to prevent decomposition .
• Purification : Sequential recrystallization from methanol and acetone removes unreacted intermediates .

Q. How should researchers design stability studies for 6-Ureido-3,4-dihydrocarbostyril under varying storage conditions?

• Degradation pathways : Monitor hydrolysis of the ureido group under acidic/basic conditions via HPLC .
• Temperature/humidity : Store samples at 4°C (short-term) or -20°C (long-term) in desiccators to prevent hygroscopic degradation .
• Light sensitivity : Use amber vials if photochemical cyclization is a concern (as seen in related dihydrocarbostyril syntheses) .

Q. What strategies are effective for improving the yield of 6-Ureido-3,4-dihydrocarbostyril in multi-step syntheses?

• Intermediate stabilization : Protect the 8-hydroxy group with alkoxy substituents (e.g., methoxy) during haloacetylation to prevent side reactions .
• Catalyst recycling : Recover AlCl₃ from reaction mixtures via aqueous extraction to reduce costs .
• Stepwise monitoring : Use TLC or in-situ IR to track reaction progress and optimize timing .

Data Interpretation & Experimental Design

Q. How can computational modeling aid in understanding the structure-activity relationship (SAR) of 6-Ureido-3,4-dihydrocarbostyril derivatives?

• Docking studies : Predict binding modes to targets like β-adrenergic receptors or PDE enzymes using software (e.g., AutoDock) .
• QSAR analysis : Correlate substituent electronic properties (e.g., Hammett constants) with bioactivity data to guide synthetic prioritization .

Q. What experimental controls are critical when assessing the β-adrenergic activity of 6-Ureido-3,4-dihydrocarbostyril in vitro?

• Positive controls : Use propranolol (β-blocker) and isoproterenol (β-agonist) to validate assay sensitivity .
• Negative controls : Include vehicle-treated samples to account for solvent effects .
• Receptor specificity : Test selectivity across β₁/β₂ subtypes using transfected cell lines .

Contradictory Data Analysis

Q. How should researchers address discrepancies in solubility profiles reported for dihydrocarbostyril derivatives?

• Solvent screening : Test polar aprotic (DMSO), protic (ethanol), and aqueous buffers (pH 1–10) to map solubility .
• Counterion effects : Compare hydrochloride salts (common in derivatives like 5-(1-hydroxy-2-isopropylamino)ethyl-8-methoxy compounds) with free bases .